Cas no 2228150-69-2 (2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-oxoacetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-oxoacetic acid
• CAS No: 2228150-69-2
• MF: C₁₁H₁₇NO₆
• MW: 259.25578379631
• CID: 5760857
• PubChem ID: 165658762
• Update Time: 2025-05-20

2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-2006841
• 2228150-69-2
• 2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)-2-oxoacetic acid
• 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-oxoacetic acid

• Inchi： 1S/C11H17NO6/c1-10(2,3)18-9(16)12-11(4-5-17-6-11)7(13)8(14)15/h4-6H2,1-3H3,(H,12,16)(H,14,15)
• InChI Key： GQWJHKBVZJJGGD-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(=O)O)=O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.10558726g/mol
• Monoisotopic Mass: 259.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 102Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-oxoacetic acid

2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-oxoacetic acid: A Comprehensive Overview

2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-oxoacetic acid (CAS No. 2228150-69-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBOA, is a derivative of oxolan-3-yl and tert-butoxycarbonyl (Boc) groups, making it a valuable intermediate in the synthesis of various biologically active molecules. The unique structure of TBOA offers several advantages in drug development, including enhanced stability and improved pharmacokinetic properties.

The chemical structure of 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-oxoacetic acid consists of a carboxylic acid group, an oxolan ring, and a tert-butoxycarbonyl (Boc) protecting group. The Boc group is particularly important as it provides temporary protection for the amino group, allowing for selective functionalization and subsequent deprotection. This makes TBOA a versatile building block in the synthesis of peptides, amino acids, and other complex organic molecules.

Recent studies have highlighted the potential applications of 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-oxoacetic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that TBOA can be used to synthesize prodrugs with enhanced solubility and bioavailability. These prodrugs are designed to improve the delivery and efficacy of existing drugs, particularly those with poor aqueous solubility or rapid metabolism.

In another notable study, researchers at the University of California, San Francisco, investigated the use of TBOA in the synthesis of novel antiviral compounds. The results showed that TBOA-derived compounds exhibited potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex virus. This finding opens up new avenues for the development of antiviral therapies that could address unmet medical needs.

The pharmacological properties of 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-oxoacetic acid have also been explored in preclinical studies. A study published in the European Journal of Medicinal Chemistry reported that TBOA derivatives showed promising anti-inflammatory effects in animal models. These compounds were found to inhibit key inflammatory pathways, such as NF-κB and MAPK, without significant toxicity. This suggests that TBOA could be a valuable lead compound for the development of anti-inflammatory drugs.

The synthetic route to produce 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-oxoacetic acid has been optimized to ensure high yields and purity. The process typically involves several steps, including the formation of the oxolan ring, introduction of the Boc protecting group, and final carboxylation. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency and reduce reaction times.

In addition to its applications in drug development, 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-oxoacetic acid has also found use in analytical chemistry. Its unique spectral properties make it suitable for various analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR). These applications are crucial for quality control and characterization of complex mixtures in pharmaceutical research.

The safety profile of 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-oxoacetic acid has been extensively evaluated. Toxicity studies have shown that TBOA is generally well-tolerated at therapeutic concentrations. However, as with any chemical compound, proper handling and storage are essential to ensure safety in laboratory settings.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-oxoacetic acid (CAS No. 2228150-69-2) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new potential uses for TBOA, further solidifying its importance in the field.